Cas no 357187-15-6 (1H-Pyrrolo[3,2-b]pyridine-1-carboxylic acid, 5-methoxy-,1,1-dimethylethyl ester)

• Product Name: 1H-Pyrrolo[3,2-b]pyridine-1-carboxylic acid, 5-methoxy-,1,1-dimethylethyl ester
• CAS No: 357187-15-6
• MF: C₁₃H₁₆N₂O₃
• MW: 248.277743339539
• CID: 1477310
• PubChem ID: 22091766
• Update Time: 2024-03-01

1H-Pyrrolo[3,2-b]pyridine-1-carboxylic acid, 5-methoxy-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[3,2-b]pyridine-1-carboxylic acid, 5-methoxy-,1,1-dimethylethyl ester
• tert-butyl 5-methoxy-1H-pyrrolo[3,2-b]pyridine-1-carboxylate
• 5-Methoxy-pyrrolo[3,2-b]pyridine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C13H16N2O3/c1-13(2,3)18-12(16)15-8-7-9-10(15)5-6-11(14-9)17-4/h5-8H,1-4H3
• InChI Key： ZLYJIMRERJXXSQ-UHFFFAOYSA-N
• SMILES： C12C=CN(C(OC(C)(C)C)=O)C1=CC=C(OC)N=2

Computed Properties

• Exact Mass: 248.11609238g/mol
• Monoisotopic Mass: 248.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 53.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines